Cas no 103-54-8 (Cinnamyl acetate)

• Product Name: Cinnamyl acetate
• CAS No: 103-54-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00008722
• CID: 35229
• PubChem ID: 24850157
• Update Time: 2025-10-24

Cinnamyl acetate Chemical and Physical Properties

Names and Identifiers

• Cinnamyl acetate
• 3-Phenyl-2-propen-1-ol acetate
• 3-Phenyl-2-propenyl acetate
• cinnamyl
• Cinnamyl alcohol, acetate
• gamma-Phenylallyl acetate
• Acetic Acid Cinnamyl Ester
• 1-phenyl-3-acetoxyprop-1-ene
• acetic acid 3-phenylallyl ester
• C6H5CHCHCH2OAc
• Ciamyl acetate
• CinnaMic acid ester
• CINNAMICACETATE
• Cinnamylacetat
• FEMA 2293
• Gui acid ester
• PHENYL ALLYL ACETATE
• 3-Phenylprop-2-en-1-yl acetate
• 3-Phenyl-2-propen-1-yl acetate
• 3-Phenylallyl acetate
• CINNAMYL ACETATE(SG)
• Acetic acid cinnamyl
• 3-Phenylprop-2-en-1-yl acetate;
• Cinnamyl acetate, natural, 95%, FG
• J-000998
• CHEBI:156069
• acetic acid trans-3-phenyl-prop-2-en-1-yl ester
• .gamma.-Phenylallyl acetate
• EINECS 203-121-9
• (E)-Cinnamylacetate
• Cinnamyl acetate, analytical standard
• CCG-266405
• SCHEMBL29599
• Cinnamyl acetate [MI]
• Z19628284
• FEMA No. 2293
• 21040-45-9
• Cinnamyl acetat
• PhCH=CHCH2OAc
• DTXCID0024765
• 2-Propen-1-ol, 3-phenyl-, acetate, (2E)-
• AKOS015891351
• UNII-LFJ36XSV8K
• J-520052
• 103-54-8
• (2E)-3-Phenyl-2-propenyl acetate
• DTXSID501020828
• CAS-103-54-8
• CINNAMYLCETATE
• Cinnamyl acetate, >=98%, FCC, FG
• NSC-46109
• Cinnamyl acetate [FHFI]
• Cinnamyl acetate trans-form
• DTXSID2044765
• Cinnamyl alcohol, acetate, (E)-
• Cinnamyl acetate, 99%
• A0901
• (E)-Cinnamyl acetate
• Cinnamyl acetate [INCI]
• NCGC00254945-01
• WLN: 1VO2U1R
• 2-Propen-1-ol, 3-phenyl-, 1-acetate
• (2E)-3-phenyl-2-propen-1-yl acetate
• [(E)-3-phenylprop-2-enyl] acetate
• trans-Cinnamyl acetate
• AI3-01265
• Acetic acid, cinnamyl ester
• A896420
• 1-Acetoxy-3-phenyl-2-propene
• Q10878628
• 2-Propen-1-ol, 3-phenyl-, acetate, (E)-
• Cinnamyl acetate trans-form [MI]
• NS00012093
• NSC 46109
• BRN 2046000
• LS-13944
• HY-N7125
• AC7842
• LFJ36XSV8K
• (2E)-3-phenylprop-2-en-1-yl acetate
• 2-Propen-1-ol, 3-phenyl-, 1-acetate, (2E)-
• AC-34936
• s5583
• CS-W017407
• 2-Propen-1-ol, 3-phenyl-, acetate
• Tox21_301043
• Cinnamyl acetate [FCC]
• NSC46109
• CHEBI:31402
• FS-4250
• MFCD00008722
• 77134-01-1
• CS-0927356
• HY-N12509
• DA-72227
• (E)-3-Phenylallyl Acetate

• MDL： MFCD00008722
• Inchi： 1S/C11H12O2/c1-10(12)13-9-5-8-11-6-3-2-4-7-11/h2-8H,9H2,1H3/b8-5+
• InChI Key： WJSDHUCWMSHDCR-VMPITWQZSA-N
• SMILES： O(C(C)=O)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.21
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless or slightly yellow liquid
• Density: 1.057 g/mL at 25 °C
• Boiling Point: 265 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.541(lit.)
• Solubility: alcohol: soluble(lit.)
• PSA: 26.30000
• LogP: 2.26290
• Refractive Index: 1.539-1.544
• FEMA: 2293
• Solubility: It is easily soluble in ethanol and ether, but almost insoluble in water and glycerol.

Cinnamyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S37/39-S24/25
• RTECS：GE2275000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Cinnamyl acetate

Exploring Cinnamyl Acetate (CAS No. 103-54-8): Properties, Applications, and Industry Trends

Cinnamyl acetate (CAS No. 103-54-8), a naturally occurring ester derived from cinnamyl alcohol and acetic acid, is a versatile compound widely used in the fragrance, flavor, and cosmetic industries. Known for its sweet, floral, and slightly spicy aroma reminiscent of cinnamon, this organic ester has garnered significant attention for its multifunctional applications. With the rising demand for natural fragrances and sustainable ingredients, cinnamyl acetate stands out as a key player in formulations ranging from perfumes to food additives.

The chemical structure of cinnamyl acetate (C₁₁H₁₂O₂) features a phenyl group bonded to an allyl ester, contributing to its unique sensory profile. Its low volatility and high stability make it ideal for long-lasting fragrances, aligning with the growing consumer preference for longevity in perfumery. Recent trends in clean beauty and vegan formulations have further propelled its use, as it is often sourced from plant-derived cinnamaldehyde or synthesized under eco-friendly conditions.

In the flavor industry, cinnamyl acetate is prized for its ability to impart warm, sweet notes to baked goods, confectionery, and beverages. As consumers increasingly seek natural flavor enhancers, this compound offers a safer alternative to synthetic additives. Its GRAS (Generally Recognized as Safe) status by regulatory bodies like the FDA and EFSA underscores its suitability for food applications, addressing concerns about food safety and clean labeling.

Beyond sensory applications, cinnamyl acetate exhibits potential in aromatherapy and functional fragrances. Studies suggest its calming properties may complement stress-relief products, a niche gaining traction in the self-care market. This aligns with the surge in searches for essential oil blends and mood-enhancing scents, positioning cinnamyl acetate as a relevant ingredient in wellness-focused formulations.

From a technical perspective, the synthesis of cinnamyl acetate often involves esterification reactions, with innovations focusing on green chemistry principles. Catalytic methods using enzymes or recyclable catalysts are emerging, reflecting the industry’s shift toward sustainable production. Such advancements cater to environmentally conscious brands and resonate with SEO trends around eco-friendly chemicals and carbon footprint reduction.

Market analyses highlight the compound’s steady growth, driven by the expansion of the personal care industry in Asia-Pacific and North America. Keywords like "cinnamyl acetate uses" and "natural cinnamon fragrance" frequently appear in searches, indicating strong consumer interest. Additionally, its compatibility with biodegradable formulations makes it a candidate for green packaging solutions, another hot topic in sustainability circles.

In conclusion, cinnamyl acetate (CAS No. 103-54-8) exemplifies the intersection of tradition and innovation. Its sensory attributes, regulatory compliance, and adaptability to modern trends—from clean beauty to circular economy practices—ensure its enduring relevance. For manufacturers and formulators, understanding its properties and market dynamics is key to leveraging its full potential in a competitive landscape.